
Safe Disposal of 6-Amino-2H-chromen-2-one: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 6-Amino-2H-chromen-2-one

Cat. No.: B086718 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a culture of safety. The proper management and disposal of chemical

reagents, such as 6-Amino-2H-chromen-2-one, are critical components of responsible

laboratory practice. Adherence to established disposal protocols is not merely a matter of

regulatory compliance but a fundamental aspect of protecting laboratory personnel and the

environment. This guide provides a comprehensive, step-by-step procedure for the safe

disposal of 6-Amino-2H-chromen-2-one.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)

for 6-Amino-2H-chromen-2-one. This compound is classified as a hazardous substance, and

appropriate personal protective equipment (PPE) must be worn at all times to mitigate

exposure risks.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 4)
GHS07 Warning

H302: Harmful if

swallowed

This table summarizes the primary hazard associated with 6-Amino-2H-chromen-2-one as

identified in safety data sheets.
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Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses with side shields.

Hand Protection: Protective gloves (e.g., nitrile).

Body Protection: Laboratory coat.

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be used if dust formation is likely or when handling the substance outside of a well-

ventilated area.

Step-by-Step Disposal Procedure for 6-Amino-2H-
chromen-2-one Waste
The recommended method for the disposal of 6-Amino-2H-chromen-2-one is through an

accredited hazardous waste management service.[1][2] Under no circumstances should this

chemical be disposed of with regular laboratory trash or released into the sewage system.[1][3]

Waste Segregation and Collection:

Collect all solid 6-Amino-2H-chromen-2-one waste, including contaminated materials like

weighing paper and pipette tips, in a designated, sealable, and chemically compatible

container.[1][2] Plastic containers are often preferred for their durability.[1]

Ensure the waste container is stored in a well-ventilated and secure satellite accumulation

area.[1]

Labeling of Waste Containers:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "6-Amino-2H-chromen-2-one," its CAS Number (14415-44-2), and the appropriate

hazard pictograms.[1]

Your institution may also require the date of waste generation and the principal

investigator's name.[1]
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Disposal of Empty Containers:

To be considered non-hazardous, empty containers of 6-Amino-2H-chromen-2-one must

be triple-rinsed.[1]

Add a solvent (such as acetone or ethanol) to the container, filling it to approximately 5-

10% of its volume.[1]

Securely cap and shake the container to rinse all interior surfaces thoroughly.[1]

Pour the rinsate into the designated 6-Amino-2H-chromen-2-one hazardous waste

container.[1]

Repeat this rinsing process two more times for a total of three rinses.[1]

After the final rinse, deface or remove the original chemical label.[1] The clean, unlabeled

container can then be disposed of according to your institution's policies for non-

hazardous waste.[1]

Spill Cleanup Protocol:

In the event of a spill, avoid the generation of dust.[2]

Carefully sweep up the solid material and place it into a suitable, closed container for

disposal.[2][4]

After the bulk of the material has been removed, decontaminate the spill area with an

appropriate cleaning agent.

All materials used for spill cleanup must be disposed of as hazardous waste.[1]

Arranging for Waste Pickup:

Store the sealed and labeled hazardous waste container in a designated, secure area

away from incompatible materials.[1]

Keep the container closed except when adding waste.[1]
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Follow your institution's procedures to schedule a pickup by a licensed hazardous waste

disposal contractor.[1] You may need to complete a hazardous waste information form.[1]

Start: Disposal of
6-Amino-2H-chromen-2-one

Wear Appropriate PPE:
Goggles, Gloves, Lab Coat

Identify Waste Type

Solid Waste or
Contaminated Material

Solid

Empty Original Container

Empty Container

Place in a Labeled,
Sealable Hazardous

Waste Container

Triple-Rinse Container
with a Suitable Solvent

Store Sealed Waste Container
in a Designated Area

Collect Rinsate as
Hazardous Waste

Deface Original Label

Dispose of Clean Container
as Non-Hazardous Waste

Arrange for Pickup by
Licensed Waste Disposal Service

End of Disposal Process
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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